Cas no 121041-42-7 (6-(3-methoxyphenoxy)-3-Pyridazinamine)

• Product Name: 6-(3-methoxyphenoxy)-3-Pyridazinamine
• CAS No: 121041-42-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1101906
• PubChem ID: 112704462
• Update Time: 2025-04-20

6-(3-methoxyphenoxy)-3-Pyridazinamine Chemical and Physical Properties

Names and Identifiers

• 6-(3-methoxyphenoxy)-3-Pyridazinamine
• DTXSID501287866
• 121041-42-7

• Inchi： 1S/C11H11N3O2/c1-15-8-3-2-4-9(7-8)16-11-6-5-10(12)13-14-11/h2-7H,1H3,(H2,12,13)
• InChI Key： VNFNXUDSEYIQDO-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N)N=N1)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.3Ų